Cas no 2138182-11-1 (5-Methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol)

• Product Name: 5-Methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol
• CAS No: 2138182-11-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6055795
• PubChem ID: 165464839
• Update Time: 2025-10-24

5-Methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol
• 2138182-11-1
• EN300-801582
• 5-Methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol

• Inchi： 1S/C11H15NO2/c1-7-10(13)6-8-9(12-7)4-3-5-11(8)14-2/h3-5,7,10,12-13H,6H2,1-2H3
• InChI Key： OZAWXQOOMSJJOQ-UHFFFAOYSA-N
• SMILES： OC1CC2C(=CC=CC=2NC1C)OC

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5Ų

Additional information on 5-Methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol

Comprehensive Analysis of 5-Methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol (CAS No. 2138182-11-1)

5-Methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol (CAS No. 2138182-11-1) is a structurally unique compound belonging to the tetrahydroquinoline class. This molecule has garnered significant attention in recent years due to its potential applications in pharmaceutical research and organic synthesis. The presence of both methoxy and hydroxyl functional groups on the tetrahydroquinoline scaffold makes it a versatile intermediate for drug discovery and development.

In the context of current research trends, 5-Methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol has been studied for its potential biological activities. Researchers are particularly interested in its structural similarity to known bioactive compounds, which may exhibit neurological or antioxidant properties. The compound's CAS number 2138182-11-1 serves as a crucial identifier in chemical databases and research publications, ensuring accurate referencing across scientific literature.

The synthesis of 5-Methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol typically involves multi-step organic reactions, with careful control of reaction conditions to achieve high purity. Modern synthetic approaches often employ green chemistry principles to minimize environmental impact, addressing growing concerns about sustainable chemical production. This aligns with current industry focus on eco-friendly synthesis methods and reduced waste generation.

From an analytical perspective, characterization of CAS 2138182-11-1 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's structural integrity and purity, which are critical for research applications. The growing demand for high-quality reference standards in pharmaceutical development has increased interest in well-characterized compounds like this tetrahydroquinoline derivative.

In the pharmaceutical sector, 5-Methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol serves as a valuable building block for medicinal chemistry. Its molecular framework appears in various drug candidates, particularly those targeting central nervous system disorders. Researchers are investigating its potential as a precursor for novel therapeutics, responding to the global need for innovative treatments in neurology and psychiatry.

The compound's stability and solubility profile make it suitable for various formulation studies. Recent publications have explored its physicochemical properties, including partition coefficients and crystalline forms, which are essential for drug development. These investigations address common questions from researchers about compound behavior in biological systems and formulation compatibility.

Quality control of CAS 2138182-11-1 follows strict pharmaceutical guidelines, with emphasis on impurity profiling and batch-to-batch consistency. Regulatory requirements for chemical purity continue to evolve, driving improvements in analytical methodologies for compounds like 5-Methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol. This reflects the broader industry trend toward enhanced quality standards in research chemicals.

From a commercial perspective, the availability of 5-Methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol meets growing demand from academic and industrial researchers. Suppliers now offer customized quantities and purity grades to support diverse research needs, including structure-activity relationship studies and lead optimization programs. The compound's CAS number 2138182-11-1 facilitates efficient sourcing through global chemical databases.

Future research directions for this compound may include exploration of its derivatives and evaluation of biological activities through high-throughput screening. The scientific community continues to investigate novel applications for tetrahydroquinoline scaffolds, positioning 5-Methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-3-ol as a compound of ongoing interest in drug discovery pipelines.